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Compound of Interest

Compound Name: Multi-kinase inhibitor 1

Cat. No.: B608937 Get Quote

Application Notes and Protocols: Multi-kinase
Inhibitor 1
These application notes provide detailed protocols for the preparation and storage of Multi-
kinase Inhibitor 1, a potent compound targeting multiple tyrosine kinases. The information is

intended for researchers, scientists, and drug development professionals.

Product Information
Synonyms: N-(2-Hydroxyethyl)-4-(6-{[4-(trifluoromethoxy)phenyl]amino}-4-

pyrimidinyl)benzamide, Benzamide, N-(2-hydroxyethyl)-4-[6-[[4-

(trifluoromethoxy)phenyl]amino]-4-pyrimidinyl]-[1] Catalog Number: HY-103032[2] CAS

Number: 778274-97-8[1][2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Multi-kinase Inhibitor 1.
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Property Value Reference

Molecular Formula C₂₀H₁₇F₃N₄O₃ [1]

Molecular Weight 418.369 g/mol [1]

Purity 99.05% [2]

Boiling Point 615.9±55.0 °C at 760 mmHg [1]

Density 1.4±0.1 g/cm³ [1]

Flash Point 326.3±31.5 °C [1]

Solution Preparation and Storage Protocols
In Vitro Stock Solution Preparation
Objective: To prepare a high-concentration stock solution of Multi-kinase Inhibitor 1 for in vitro

experiments.

Materials:

Multi-kinase Inhibitor 1 powder

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Pipettes

Protocol:

Bring the Multi-kinase Inhibitor 1 powder and DMSO to room temperature.

Weigh the desired amount of Multi-kinase Inhibitor 1 powder in a sterile microcentrifuge

tube.
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Add the appropriate volume of DMSO to achieve the desired stock solution concentration

(e.g., 10 mM).

Vortex the solution until the powder is completely dissolved. Gentle heating or sonication can

be used to aid dissolution if precipitation occurs.[2]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2][3]

In Vivo Formulation Preparation
Objective: To prepare a working solution of Multi-kinase Inhibitor 1 for in vivo experiments.

Materials:

Multi-kinase Inhibitor 1 stock solution (in DMSO)

PEG300

Tween-80

Saline (0.9% NaCl)

Sterile tubes

Vortex mixer

Protocol:

Prepare the solvent mixture in the following volumetric ratio: 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% Saline.[2]

Add the required volume of the Multi-kinase Inhibitor 1 stock solution to the solvent mixture

to achieve the desired final concentration.

Vortex the solution thoroughly to ensure it is homogeneous.

It is recommended to prepare this working solution fresh on the day of use.[2][3]
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Storage Conditions
Proper storage is crucial to maintain the stability and activity of Multi-kinase Inhibitor 1.

Solution Type
Storage
Temperature

Duration
Special
Instructions

Stock Solution -80°C 6 months
Protect from light.[2]

[3]

-20°C 1 month
Protect from light.[2]

[3]

Working Solution (In

Vivo)
Room Temperature Same day use Prepare fresh.[2][3]

Signaling Pathway and Experimental Workflow
Multi-kinase Inhibitor 1 is a potent inhibitor of several tyrosine kinases, including Platelet-

Derived Growth Factor Receptor (PDGF-R), c-Kit, and the fusion kinase Bcr-Abl.[1][2] These

kinases are crucial components of signaling pathways that regulate cellular processes such as

proliferation, differentiation, and survival. Dysregulation of these pathways is often associated

with various diseases, including cancer.

Below is a diagram illustrating the general signaling pathway affected by this inhibitor and a

typical experimental workflow for its use.
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Caption: Targeted signaling pathways of Multi-kinase Inhibitor 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b608937#multi-kinase-inhibitor-1-solution-preparation-
and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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